Cas no 100757-73-1 (Borinic acid,B-butyl-B-phenyl-)
100757-73-1 structure
Product Name:Borinic acid,B-butyl-B-phenyl-
CAS No:100757-73-1
MF:C10H14BO
MW:161.028563022614
CID:196645
PubChem ID:6336342
Update Time:2025-04-19
Borinic acid,B-butyl-B-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Borinic acid,B-butyl-B-phenyl-
- hydroxy(4-phenylbutyl)boron
- phenyl-n-butylborinic acid
- Borinic acid,B-butyl-B-phenyl
- butyl-hydroxy-phenyl-borane
- Butyl-phenyl-borinsaeure
- normal-butyl phenyl borinic acid
- PNBBA
- HYDROXY(4-PHENYLBUTYL)BORANYL
- 100757-73-1
- DTXSID40905727
-
- Inchi: 1S/C10H14BO/c12-11-9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7,12H,4-5,8-9H2
- InChI Key: JBIFQISDEUDMFP-UHFFFAOYSA-N
- SMILES: O[B]CCCCC1C=CC=CC=1 |^1:1|
Computed Properties
- Exact Mass: 162.12200
- Monoisotopic Mass: 161.113771
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 20.23000
- LogP: 1.77140
Borinic acid,B-butyl-B-phenyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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